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Compound of Interest

Compound Name: N-(4-Oxocyclohexyl)acetamide

Cat. No.: B123319 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety, handling, and

potential hazards associated with N-(4-Oxocyclohexyl)acetamide (CAS No. 27514-08-5). The

information presented herein is intended to equip researchers, scientists, and drug

development professionals with the necessary knowledge to handle this compound safely and

effectively in a laboratory and development setting. All quantitative data has been summarized

in structured tables, and detailed experimental protocols for hazard assessment are provided.

Chemical and Physical Properties
N-(4-Oxocyclohexyl)acetamide is a white to off-white solid.[1] A summary of its key chemical

and physical properties is presented in Table 1.

Table 1: Chemical and Physical Properties of N-(4-Oxocyclohexyl)acetamide
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Property Value Reference(s)

Molecular Formula C8H13NO2 [2][3]

Molecular Weight 155.19 g/mol [2][3]

CAS Number 27514-08-5 [1][2]

Appearance Off-white solid [1]

Melting Point 136 - 140 °C (276.8 - 284 °F) [1]

Boiling Point No data available [1]

Solubility No data available [1]

Flash Point No data available [1]

Vapor Pressure No data available [1]

Density No data available

pKa No data available

Hazard Identification and Classification
N-(4-Oxocyclohexyl)acetamide is classified as a hazardous chemical.[1] The GHS hazard

classification is summarized in Table 2.

Table 2: GHS Hazard Classification for N-(4-Oxocyclohexyl)acetamide
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Hazard
Class

Hazard
Category

GHS Hazard
Statement

Signal
Word

Pictogram
Reference(s
)

Skin

Corrosion/Irrit

ation

Category 2

H315:

Causes skin

irritation

Warning

GHS07

(Exclamation

Mark)

[1][2]

Serious Eye

Damage/Eye

Irritation

Category 2

H319:

Causes

serious eye

irritation

Warning

GHS07

(Exclamation

Mark)

[1][2]

Specific

Target Organ

Toxicity

(Single

Exposure)

Category 3

H335: May

cause

respiratory

irritation

Warning

GHS07

(Exclamation

Mark)

[1][2]

The primary hazards associated with this compound are skin irritation, serious eye irritation,

and respiratory tract irritation.[1][2]

Toxicological Information
A comprehensive toxicological profile for N-(4-Oxocyclohexyl)acetamide is not yet fully

established.[1]

Acute Toxicity:

Oral: No quantitative data (e.g., LD50) is available.

Dermal: No quantitative data (e.g., LD50) is available.

Inhalation: No quantitative data (e.g., LC50) is available. May cause respiratory irritation.[1]

[2]

Chronic Toxicity:
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No information is available on the chronic effects of N-(4-Oxocyclohexyl)acetamide in

humans or animals.

Carcinogenicity:

There is no information available to indicate whether this compound is a carcinogen.[1]

Sensitization:

No information is available regarding the potential for skin or respiratory sensitization.[1]

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Handling:

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[1][4]

Use only in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of dust

or vapors.[1][4]

Avoid contact with skin, eyes, and clothing.[1]

Wash hands thoroughly after handling.[1]

Avoid dust formation.[1]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][4]

Store locked up.[1]

First-Aid Measures
In case of exposure, immediate first-aid measures should be taken.[1]
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Table 3: First-Aid Measures for N-(4-Oxocyclohexyl)acetamide

Exposure Route First-Aid Procedure Reference(s)

Inhalation

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing. Call

a POISON CENTER or

doctor/physician if you feel

unwell. If not breathing, give

artificial respiration.

[1][4]

Skin Contact

Wash off immediately with

plenty of soap and water for at

least 15 minutes. If skin

irritation occurs, get medical

advice/attention. Take off

contaminated clothing and

wash it before reuse.

[1][4]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing

for at least 15 minutes. If eye

irritation persists, get medical

advice/attention.

[1][4]

Ingestion

Clean mouth with water and

drink plenty of water

afterwards. Do NOT induce

vomiting. Get medical attention

if symptoms occur.

[1][4]

Fire-Fighting and Accidental Release Measures
Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, foam, dry chemical, or carbon dioxide.[4]
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Specific Hazards: No information available.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[1][4]

Accidental Release Measures:

Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Avoid dust formation.[1]

Environmental Precautions: Should not be released into the environment.[1]

Methods for Containment and Cleaning Up: Sweep up and shovel into suitable containers for

disposal. Avoid generating dust.[5]

Experimental Protocols for Hazard Assessment
Standardized protocols, such as those from the Organisation for Economic Co-operation and

Development (OECD), are used to assess the skin and eye irritation potential of chemicals.

a) Skin Irritation Testing (based on OECD Guideline 439)

This in vitro test method uses a reconstructed human epidermis (RhE) model to assess the

potential of a chemical to cause skin irritation.[2]

Methodology:

Tissue Preparation: Commercially available RhE models are equilibrated in a 6-well plate.[6]

Application of Test Substance: A fixed dose of N-(4-Oxocyclohexyl)acetamide (as a solid or

in an appropriate solvent) is applied directly to the surface of the epidermal model.[6]

Exposure and Post-Incubation: After a defined exposure period, the tissues are rinsed and

placed back into incubation.[6]

Viability Assessment: Tissue viability is measured using a colorimetric assay, such as the

MTT assay, which quantifies the metabolic activity of viable cells. A reduction in cell viability

below a certain threshold indicates that the substance is an irritant.[7]
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b) Eye Irritation Testing (based on OECD Guideline 405)

This in vivo test is designed to determine the potential of a substance to cause eye irritation or

corrosion.

Methodology:

Animal Selection: Healthy, young adult albino rabbits are used for this test.

Pre-examination: Both eyes of each animal are examined for any pre-existing irritation or

defects.

Instillation of Test Substance: A single dose of N-(4-Oxocyclohexyl)acetamide is instilled

into the conjunctival sac of one eye of the rabbit. The other eye serves as a control.

Observation: The eyes are examined for signs of irritation (redness, swelling, discharge,

corneal opacity) at specific intervals (e.g., 1, 24, 48, and 72 hours) after instillation.

Scoring: The observed reactions are scored according to a standardized system to

determine the level of irritation.

Role in Synthesis and Potential Biological
Interactions
Currently, there is no direct evidence to suggest that N-(4-Oxocyclohexyl)acetamide has its

own biological activity or directly interacts with specific signaling pathways. Its primary role in

the scientific literature is as a chemical intermediate in the synthesis of more complex

molecules.[8]

Notably, it is used as a reactant in the preparation of 2-Pyrimidinecarbonitrile derivatives, which

are investigated as falcipain inhibitors for their potential as antiparasitic agents.[8]

Below is a diagram illustrating the general workflow for safe laboratory handling of chemical

intermediates like N-(4-Oxocyclohexyl)acetamide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b123319?utm_src=pdf-body
https://www.benchchem.com/product/b123319?utm_src=pdf-body
https://www.integracosmetics.com/en/invitro-international/oecd-496/
https://www.integracosmetics.com/en/invitro-international/oecd-496/
https://www.benchchem.com/product/b123319?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Laboratory Safety Workflow

Risk Assessment
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General Laboratory Safety Workflow
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The following diagram illustrates the role of N-(4-Oxocyclohexyl)acetamide as a precursor in

chemical synthesis.

Role of N-(4-Oxocyclohexyl)acetamide in Synthesis

N-(4-Oxocyclohexyl)acetamide

Chemical Synthesis

Other Reactants

2-Pyrimidinecarbonitrile Derivatives
(Falcipain Inhibitors)

Antiparasitic Agents Research

Click to download full resolution via product page

Role in Synthesis of Falcipain Inhibitors

Conclusion
N-(4-Oxocyclohexyl)acetamide is a valuable chemical intermediate with identified hazards,

primarily skin, eye, and respiratory irritation. While comprehensive toxicological data is not yet

available, adherence to strict safety protocols, including the use of appropriate personal

protective equipment and working in well-ventilated areas, is essential to mitigate risks. This

guide provides the foundational knowledge for the safe handling, storage, and use of N-(4-
Oxocyclohexyl)acetamide in a research and development setting. As with any chemical, a

thorough understanding of its properties and potential hazards is the cornerstone of a safe and

productive work environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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